Cas no 1345614-94-9 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9-(p-tolyl)-9H-carbazole)

• Product Name: 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9-(p-tolyl)-9H-carbazole
• CAS No: 1345614-94-9
• MF: C₂₅H₂₆BNO₂
• MW: 383.29044675827
• MDL: MFCD32062938
• CID: 3042494
• PubChem ID: 89531535
• Update Time: 2025-06-11

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9-(p-tolyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9-(p-tolyl)-9H-carbazole
• 9-(p-Tolyl)-9H-carbazole-3-boronic Acid Pinacol Ester
• 2-[9-(p-Tolyl)-9H-carbazol-3-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 9H-Carbazole, 9-(4-methylphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 9-(4-methylphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• HS-9066
• 9-(4-methylphenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
• 1345614-94-9
• MFCD32062938
• T3612
• SCHEMBL14902275
• VDC61494
• D92723

• MDL： MFCD32062938
• Inchi： 1S/C25H26BNO2/c1-17-10-13-19(14-11-17)27-22-9-7-6-8-20(22)21-16-18(12-15-23(21)27)26-28-24(2,3)25(4,5)29-26/h6-16H,1-5H3
• InChI Key： NNRXASAONFGWFE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C2=C(C=CC=C2)C2=C1C=CC(B1OC(C)(C)C(C)(C)O1)=C2

Computed Properties

• Exact Mass: 383.2056592g/mol
• Monoisotopic Mass: 383.2056592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.4Ų

Experimental Properties

• Melting Point: 164.0 to 168.0 deg-C

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9-(p-tolyl)-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9-(p-tolyl)-9H-carbazole

Introduction to 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9-(p-tolyl)-9H-carbazole (CAS No. 1345614-94-9)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9-(p-tolyl)-9H-carbazole, identified by the CAS number 1345614-94-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of boron-containing heterocycles, which are widely recognized for their versatile applications in drug development and advanced material synthesis. The unique structural features of this molecule, particularly its incorporation of a tetramethyl-1,3,2-dioxaborolan moiety and a p-tolyl substituent on a carbazole backbone, make it a promising candidate for various chemical transformations and functional applications.

The tetramethyl-1,3,2-dioxaborolan group is a crucial component of this compound, serving as an effective handle for cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is a cornerstone in modern organic synthesis, enabling the construction of complex molecular architectures with high precision. The presence of this boronic ester functionality allows for facile introduction of diverse aromatic and heteroaromatic units into the carbazole scaffold, facilitating the development of novel pharmacophores and functional materials.

The carbazole core is another defining feature of this compound. Carbazole derivatives are well-documented for their broad spectrum of biological activities and material properties. They exhibit excellent thermal stability, high charge carrier mobility, and strong fluorescence characteristics, making them valuable in applications ranging from organic light-emitting diodes (OLEDs) to pharmaceuticals. The p-tolyl substituent further enhances the electronic and steric properties of the molecule, influencing its reactivity and interactions with biological targets.

In recent years, there has been a surge in research focused on carbazole-based compounds due to their potential in addressing various therapeutic challenges. Studies have demonstrated that carbazole derivatives can modulate multiple biological pathways, including those involved in cancer progression, inflammation, and neurodegeneration. The structural versatility of carbazole allows for the design of molecules with tailored pharmacokinetic profiles and target specificity. For instance, modifications at the 9-position with electron-withdrawing or donating groups can significantly alter the binding affinity and metabolic stability of these compounds.

The incorporation of boron into the carbazole framework offers additional advantages in drug design. Boron-containing compounds have a long history in medicinal chemistry, with notable examples including bortezomib and boric acid derivatives used in cancer therapy. The tetramethyl-1,3,2-dioxaborolan moiety not only enables efficient synthetic strategies but also introduces potential sites for bioconjugation or further derivatization. This flexibility makes 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9-(p-tolyl)-9H-carbazole a valuable building block for generating libraries of drug-like molecules.

Advances in computational chemistry have further accelerated the discovery and optimization of carbazole-based scaffolds. Molecular modeling techniques allow researchers to predict binding modes and interactions between these compounds and biological targets with remarkable accuracy. This approach has been instrumental in identifying lead candidates for experimental validation. Additionally, high-throughput screening methods combined with structure-based drug design have streamlined the process of identifying promising derivatives from large compound collections.

The synthesis of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-9-(p-tolyl)-9H-carbazole exemplifies the synergy between boron chemistry and heterocyclic systems. The synthesis typically involves multi-step reactions starting from commercially available precursors such as 2-bromo carbazole or 9-bromo carbazole. Key steps include halogen-metal exchange followed by boronation using organolithium intermediates or direct borylation protocols employing palladium catalysts. The reaction conditions are optimized to ensure high yields and minimal side products.

The role of palladium-catalyzed cross-coupling reactions cannot be overstated in modern synthetic organic chemistry. These transformations have revolutionized the way complex molecules are constructed by providing reliable methods for carbon-carbon bond formation under mild conditions. In the context of this compound,Suzuki-Miyaura coupling between 2-bromo carbazole derivatives and arylboronic acids bearing a tetramethyl-1,3，